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Compound of Interest

Compound Name: Benzyl isocyanate

Cat. No.: B3422438 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of benzyl isocyanate, including its

chemical identity, physicochemical properties, synthesis protocols, and safety information. The

information is intended for professionals in research, and drug development who may be

working with or considering the use of this compound.

Chemical Identity
The primary identifier for benzyl isocyanate is its IUPAC name, which provides an

unambiguous description of its chemical structure. It is also known by several synonyms in

commercial and laboratory settings.

IUPAC Name: (isocyanatomethyl)benzene[1][2]

Synonyms:

Benzene, (isocyanatomethyl)-[3][4][5]

Isocyanic acid benzyl ester[6][7]

Phenylmethyl isocyanate[8]

α-Isocyanatotoluene[8]
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1-(isocyanatomethyl)benzene[7][8]

Physicochemical and Spectroscopic Data
A summary of the key physical, chemical, and spectroscopic properties of benzyl isocyanate
is presented below. This data is crucial for its proper handling, storage, and application in

experimental settings.

Table 1: Physicochemical Properties of Benzyl Isocyanate

Property Value Reference

Molecular Formula C₈H₇NO [1][3][4]

Molecular Weight 133.15 g/mol [1][4]

CAS Number 3173-56-6 [1][3][4]

Appearance
Clear, colorless to faintly

yellow liquid
[9]

Boiling Point 101-104 °C at 33 mmHg [9]

Density 1.078 g/mL at 25 °C [9]

Refractive Index n20/D 1.526

Flash Point 113 °F (45 °C) [9]

Solubility

Soluble in common organic

solvents like chloroform and

methanol (slightly). It

hydrolyzes in water.

[6][9][10]

Sensitivity Moisture sensitive [9][11]

Table 2: Spectroscopic Data References for Benzyl Isocyanate
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Spectroscopic Data Source/Reference

¹H NMR Sigma-Aldrich Co. LLC.[2][12][13]

¹³C NMR Sigma-Aldrich Co. LLC.[2]

IR Spectra
Bio-Rad Laboratories, Inc., Spectrochem Pvt.

Ltd.[2]

Mass Spectrometry NIST Mass Spectrometry Data Center[2][14]

Raman Spectra
Bio-Rad Laboratories, Spectrochem Pvt. Ltd.,

India[2]

Experimental Protocols: Synthesis of Benzyl
Isocyanate
Several methods for the synthesis of benzyl isocyanate have been reported. Below are

detailed protocols for two common approaches.

Protocol 1: Synthesis from Benzyl Chloride and Sodium Cyanate

This method describes the synthesis of benzyl isocyanate from benzyl chloride and sodium

cyanate in the presence of a calcium chloride-dimethylformamide complex.

Materials:

Anhydrous calcium chloride

Dimethylformamide (DMF)

Benzyl chloride

Sodium cyanate (98% purity)

Benzene

Procedure:
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Preparation of the Catalyst:

Add 100 g of anhydrous calcium chloride powder to 100 g of dimethylformamide with

agitation.

Heat the mixture to form a paste.

Evaporate the paste to dryness under reduced pressure at a temperature below 50°C to

obtain a coarse white crystalline powder of the calcium chloride-dimethylformamide

compound.[4]

Reaction:

Dissolve 20 g of the prepared white crystalline powder in 300 g of dimethylformamide.

Add 126.6 g of benzyl chloride to the solution.

With agitation, add 75 g of sodium cyanate powder to the solution at an elevated

temperature of 100°C over a period of 4 hours.[4]

Work-up and Purification:

After 5 hours from the start of the reaction, treat the reaction mixture under reduced

pressure to recover dimethylformamide by distillation.

Extract the residue with benzene.

Distill the benzene extract under reduced pressure to obtain benzyl isocyanate. The

reported yield is approximately 85%.[4]

Protocol 2: Synthesis from Benzylamine using Triphosgene

This protocol details a one-pot synthesis of benzyl isocyanate from benzylamine and

triphosgene, followed by an in-situ reaction to form a derivative, illustrating the reactivity of the

isocyanate.

Materials:
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Triphosgene

Benzylamine

Dichloromethane (DCM)

Triethylamine

Procedure:

Isocyanate Formation:

To a solution of triphosgene (2.96 g, 10 mmol) in 20 ml of DCM, add a solution of

benzylamine (10 mmol) in 20 ml of DCM dropwise.

Following this, add a solution of triethylamine (3 ml) in 10 ml of DCM dropwise.[15]

Solvent Removal:

Remove the solvent on a rotary evaporator to obtain the crude benzyl isocyanate.[15]

Note: This procedure is part of a larger one-pot synthesis of N-alkyl-3-oxobenzo[d]isothiazole-

2(3H)-carboxamide analogues, where the benzyl isocyanate is generated and used in the

next step without isolation.

Synthesis Workflow Diagram
The following diagram illustrates the general workflow for the synthesis of benzyl isocyanate
from benzyl chloride and sodium cyanate.
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Caption: Synthesis workflow for benzyl isocyanate.

Safety and Handling
Benzyl isocyanate is a hazardous chemical and requires careful handling to avoid exposure.

Hazards: It is a flammable liquid and vapor.[6][16] It is toxic if swallowed, in contact with skin,

or inhaled.[5][17] It causes skin and serious eye irritation.[5][6][16] It may cause allergy or

asthma symptoms or breathing difficulties if inhaled, and may cause an allergic skin reaction.

[5][6][18] It is also a lachrymator (a substance that causes tearing).[16]

Handling: Use in a well-ventilated area, preferably in a chemical fume hood.[18] Wear

appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety

goggles, and a lab coat.[18] Avoid contact with skin, eyes, and clothing.[18] Keep away from

heat, sparks, and open flames.[16]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[16][18] It

is moisture-sensitive and should be stored in a dry container.[6]

First Aid: In case of contact with eyes, flush immediately with plenty of water for at least 15

minutes.[18] For skin contact, flush with plenty of water.[18] If inhaled, move to fresh air.[18]

In case of ingestion, wash out the mouth with water.[18] Seek immediate medical attention

for any exposure.
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This guide is intended to provide a summary of technical information and is not a substitute for

a comprehensive Safety Data Sheet (SDS). Always consult the SDS before handling benzyl
isocyanate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Benzyl Isocyanate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3422438#benzyl-isocyanate-iupac-name-and-
synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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